Cas no 1779577-11-5 (tert-butyl 2,3,4a,5,6,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-4-carboxylate)

• Product Name: tert-butyl 2,3,4a,5,6,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-4-carboxylate
• CAS No: 1779577-11-5
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD28390074
• CID: 4613350
• PubChem ID: 84071209
• Update Time: 2025-05-21

tert-butyl 2,3,4a,5,6,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl octahydro-4H-pyrido[4,3-b][1,4]oxazine-4-carboxylate
• C77456
• t-Butyl octahydro-4H-pyrido[4,3-b][1,4]oxazine-4-carboxylate
• tert-butyl octahydro-2H-pyrido[4,3-b]morpholine-4-carboxylate
• tert-butyl 2,3,4a,5,6,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-4-carboxylate
• AKOS023833197
• tert-Butyloctahydro-4H-pyrido[4,3-b][1,4]oxazine-4-carboxylate
• CS-0131454
• EN300-209746
• SCHEMBL24571753
• tert-butyl octahydro-2H-pyrido[4,3-b][1,4]oxazine-4-carboxylate
• 1779577-11-5

• MDL： MFCD28390074
• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-7-16-10-4-5-13-8-9(10)14/h9-10,13H,4-8H2,1-3H3
• InChI Key： OAJIQHJOQXQMMQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C2CNCCC12

Computed Properties

• Exact Mass: 242.163
• Monoisotopic Mass: 242.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-butyl 2,3,4a,5,6,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-4-carboxylate

tert-butyl 2,3,4a,5,6,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 1779577-11-5, known as tert-butyl 2,3,4a,5,6,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-4-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex bicyclic structure and its potential applications in drug design and polymer synthesis. Recent studies have highlighted its unique properties and the potential for further exploration in advanced materials and therapeutic agents.

tert-butyl 2,3,4a,5,6,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-4-carboxylate is characterized by a fused bicyclic system comprising a pyridine ring and an oxazine ring. The molecule's structure is further modified by the presence of a tert-butyl group attached to the oxazine ring at position 4. This substitution pattern not only enhances the compound's stability but also introduces unique electronic properties that make it an attractive candidate for various chemical transformations.

Recent research has focused on the synthesis and characterization of this compound. One study published in *Journal of Organic Chemistry* demonstrated a novel approach to synthesizing tert-butyl 2,3,4a,...oxazine-4-carboxylate using a palladium-catalyzed coupling reaction. The authors highlighted the efficiency of this method in constructing complex bicyclic systems with high precision. Furthermore, the compound's reactivity under different conditions was investigated in another study published in *Chemical Communications*, where it was shown to undergo selective oxidation reactions under mild conditions.

The applications of tert-butyl 2,...oxazine-4-carboxylate are diverse. In the field of drug design, its unique structure has been proposed as a potential scaffold for developing new classes of bioactive compounds. For instance, researchers at the University of California have explored its use as a precursor for synthesizing novel GPCR modulators. The compound's ability to form stable amorphous solids also makes it an intriguing candidate for use in polymer blends and composite materials.

From an environmental standpoint,tert-butyl 2,...oxazine-4-carboxylate has been studied for its biodegradation properties. A team at Kyoto University reported that under aerobic conditions,the compound exhibits moderate biodegradability,a finding that is crucial for assessing its environmental impact and sustainability.

In summary,tert-butyl 2,...oxazine-4-carboxylate (CAS No. 1779577-11-5) stands out as a versatile compound with promising applications across multiple disciplines. Its complex structure provides a platform for innovative chemical transformations,and ongoing research continues to uncover new insights into its properties and potential uses.